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For Research Use Only: This document provides critical safety and logistical guidance for the
proper disposal of the research chemical MK-28. Due to the absence of a specific Safety Data
Sheet (SDS) with complete hazard information, MK-28 and all associated waste must be
handled as hazardous chemical waste. These procedures are based on established best
practices for the safe handling and disposal of bioactive and potentially hazardous research
compounds.

Researchers, scientists, and drug development professionals must adhere to these guidelines
to ensure personal safety, prevent environmental contamination, and maintain regulatory
compliance.

Core Principle: Treat MK-28 as Hazardous Waste

In the absence of comprehensive hazard data, all forms of MK-28 waste—including the pure
compound, solutions, and contaminated materials—must be managed and disposed of as
hazardous chemical waste. It is imperative that MK-28 is not disposed of down the drain or in
regular trash.[1][2][3]

Chemical and Physical Properties of MK-28

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8134312#bc-rfq
https://www.benchchem.com/product/b8134312/docs?utm_src=pdf-body#essential-procedures-for-the-proper-disposal-of-mk-28
https://www.benchchem.com/product/b8134312/docs?utm_src=pdf-body#essential-procedures-for-the-proper-disposal-of-mk-28
https://www.benchchem.com/product/b8134312/docs?utm_src=pdf-body#essential-procedures-for-the-proper-disposal-of-mk-28
https://www.benchchem.com/product/b8134312/docs?utm_src=pdf-body#essential-procedures-for-the-proper-disposal-of-mk-28
https://www.benchchem.com/product/b8134312/docs?utm_src=pdf-body#essential-procedures-for-the-proper-disposal-of-mk-28
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.wastemanaged.co.uk/our-news/laboratory/laboratory-waste-guide/
https://www.benchchem.com/product/b8134312/docs?utm_src=pdf-body#essential-procedures-for-the-proper-disposal-of-mk-28
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8134312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

A complete, official Safety Data Sheet (SDS) for MK-28 is not readily available. The following
information has been compiled from suppliers of the research compound.

Property Value

) Not consistently provided; often referred to as
Chemical Name

MK-28
CAS Number 864388-65-8[4][5]
Molecular Formula C24H20N402[4][5]
Molecular Weight 396.44 g/mol [4][5][6]
Description A selective PERK agonist.[4][6][7]
Powder: -20°C for 3 years. In solvent: -80°C for
Storage
1 year.[5][6]
Solubility Soluble in DMSO.[5][6]
For research purposes only. Not for human
Usage

consumption.[6][7]

Note: The full hazard profile of MK-28 has not been established. Researchers should handle
this compound with the utmost caution, assuming it may be toxic.

Experimental Protocol: Disposal of MK-28

The following step-by-step protocol outlines the recommended procedures for the safe disposal
of MK-28 waste, based on general best practices for laboratory chemical disposal.[8][9]

Personal Protective Equipment (PPE) and Safety
Precautions
o Always wear appropriate PPE, including a laboratory coat, safety goggles, and chemical-

resistant gloves (e.g., nitrile) when handling MK-28.[8]

e Conduct all handling and waste packaging in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.[8]
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e Ensure that an emergency eyewash station and safety shower are readily accessible.[3]

Waste Segregation and Collection
Proper segregation of different waste streams is crucial for safe and compliant disposal.[9]

e Solid Waste:

o Collect unused or expired MK-28 powder, as well as contaminated consumables (e.g.,
weigh boats, pipette tips, gloves), in a dedicated and clearly labeled hazardous waste
container.[8][9]

o The container must be made of a compatible material (e.g., high-density polyethylene) and
have a secure, tight-fitting lid.[8]

o Label the container with "Hazardous Waste," the full chemical name "MK-28." and "Solid."

[°]
e Liquid Waste:

o Collect all solutions containing MK-28 (e.g., in DMSO) in a dedicated, leak-proof
hazardous waste container for liquid chemical waste.[8][9]

o Ensure the container is made of a compatible material.

o Label the container with "Hazardous Waste," the chemical name "MK-28," the solvent
used (e.g., "in DMSQ"), and the approximate concentration.[8]

o Do not mix incompatible waste streams.[2]

Waste Storage

» Store all sealed hazardous waste containers in a designated, secure, and well-ventilated
Satellite Accumulation Area (SAA).[9][10]

e The storage area should be away from incompatible chemicals, heat sources, and direct
sunlight.[8]
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« Utilize secondary containment for all liquid waste containers to prevent spills.[2]

e Maintain a log of the accumulated waste.[8]

Disposal
o All waste containing MK-28 must be disposed of through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[8]

e Do not attempt to treat or neutralize the chemical waste unless it is a specifically approved
procedure by your EHS department.

e Once a waste container is full, or has been stored for the maximum allowable time according
to your institution's policy, contact your EHS department to arrange for a hazardous waste
pickup.[9]

» Provide the waste disposal contractor with a completed hazardous waste manifest that
accurately describes the contents of the waste containers.[8]

Mandatory Visualizations
Logical Workflow for MK-28 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of MK-28.
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Start: Generation of
MK-28 Waste

1. Don Appropriate PPE
(Lab Coat, Goggles, Gloves)

2. Segregate Waste Stream

Solid Waste Liquid Waste
(Powder, Contaminated Labware) (Solutions in Solvents)

3a. Collect in Labeled 3b. Collect in Labeled
Solid Hazardous Waste Container Liquid Hazardous Waste Container

4. Store Sealed Container
in Designated Satellite
Accumulation Area (SAA)

5. Contact EHS for Pickup
(When Full or Time Limit Reached)

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe and compliant disposal of MK-28 waste.
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This information is intended to provide guidance and does not supersede the requirements of
your institution's EHS policies or local regulations. Always consult with your EHS department
for specific disposal instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8134312?utm_src=pdf-custom-synthesis#bc-rfq
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.wastemanaged.co.uk/our-news/laboratory/laboratory-waste-guide/
https://www.bioscience.co.uk/product~1541739
https://file.medchemexpress.com/batch_PDF/HY-137207/MK-28-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/mk-28
https://www.medchemexpress.com/mk-28.html
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_DB28.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Cdk2_IN_28.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b8134312/docs#essential-procedures-for-the-proper-disposal-of-mk-28
https://www.benchchem.com/product/b8134312/docs#essential-procedures-for-the-proper-disposal-of-mk-28
https://www.benchchem.com/product/b8134312/docs#essential-procedures-for-the-proper-disposal-of-mk-28
https://www.benchchem.com/product/b8134312/docs#essential-procedures-for-the-proper-disposal-of-mk-28
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8134312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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